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Compound of Interest

Compound Name: BASIC RED 18:1

Cat. No.: B1172434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BASIC RED 18:1, a cationic monoazo dye, has found utility beyond its traditional application in

the textile industry as a fluorescent stain for biological specimens.[1] Its inherent positive

charge, conferred by a quaternary ammonium group, facilitates its interaction with negatively

charged macromolecules within cells, such as nucleic acids (DNA and RNA) and certain

proteins.[1] This electrostatic interaction forms the basis of its application as a fluorescent

probe in various cell-based imaging techniques, including fluorescence microscopy and flow

cytometry.[1] These application notes provide a summary of the known properties of BASIC
RED 18:1 and a generalized protocol for its use in cellular imaging.

Physicochemical and Fluorescent Properties
While primarily used as a textile dye, the fluorescent properties of BASIC RED 18:1 allow for

its application in biological imaging.[1][2] The dye's chromophore, an extensive conjugated

system of aromatic rings and an azo linkage, is responsible for its light absorption in the visible

spectrum, giving it a characteristic red color.[1] As a cationic dye, it readily binds to basophilic

structures in cells.[1]

Table 1: Physicochemical and Spectral Properties of BASIC RED 18:1
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Property Value Reference

Chemical Class Cationic Azo Dye [3][4]

Molecular Formula C₁₉H₂₅Cl₂N₅O₂

Molecular Weight 426.34 g/mol

CAS Number 14097-03-1

Appearance Dark Red Powder [4]

Absorption Max (λmax)
540–550 nm (in aqueous

solution)
[1]

Solubility 30 g/L in water at 60 °C

Photostability
30% intensity loss after 24h

UV exposure
[1]

Note: Detailed excitation and emission spectra, quantum yield, and extinction coefficient

specific to fluorescence microscopy applications are not widely published. The provided

photostability data may not be representative of conditions during fluorescence microscopy.

Mechanism of Action in Cellular Staining
The utility of BASIC RED 18:1 as a fluorescent stain stems from its cationic nature. The

positively charged quaternary ammonium group on the dye molecule electrostatically interacts

with negatively charged components within the cell. This makes it particularly effective for

staining basophilic structures, which are rich in nucleic acids. The phosphate backbone of DNA

and RNA provides a high density of negative charges, making the cell nucleus and ribosomes

primary targets for this dye.
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Caption: Staining mechanism of BASIC RED 18:1.

Experimental Protocols
The following is a generalized protocol for staining fixed mammalian cells with BASIC RED
18:1. Note: This protocol is a starting point and may require optimization for specific cell types

and experimental conditions.

Materials
BASIC RED 18:1 stock solution (e.g., 1 mg/mL in DMSO or water)

Phosphate-buffered saline (PBS)

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization solution (e.g., 0.1% Triton X-100 in PBS)

Mounting medium

Glass slides and coverslips

Cultured cells on coverslips
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Protocol for Staining Fixed Cells
Cell Preparation:

Wash cells grown on coverslips twice with PBS.

Fix the cells by incubating with 4% paraformaldehyde for 15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature

to allow the dye to access intracellular structures.

Wash the cells three times with PBS for 5 minutes each.

Staining:

Dilute the BASIC RED 18:1 stock solution in PBS to a working concentration. A starting

range of 1-10 µg/mL is recommended for initial optimization.

Incubate the fixed and permeabilized cells with the staining solution for 15-30 minutes at

room temperature, protected from light.

Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

Mounting and Imaging:

Mount the coverslips onto glass slides using an appropriate mounting medium.

Seal the coverslips with nail polish to prevent drying.

Image the stained cells using a fluorescence microscope equipped with appropriate filter

sets. Based on the absorption maximum, an excitation filter around 540-550 nm (e.g., a

TRITC/Rhodamine filter set) would be a suitable starting point.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1172434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cells on Coverslip

Wash with PBS

Fix with 4% PFA
(15 min)

Wash with PBS (3x)

Permeabilize with 0.1% Triton X-100
(10 min)

Wash with PBS (3x)

Stain with Basic Red 18:1
(1-10 µg/mL, 15-30 min)

Wash with PBS (3x)

Mount Coverslip

Image with Fluorescence Microscope

End

Click to download full resolution via product page

Caption: Experimental workflow for cell staining.
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Applications in Microscopy
Counterstaining: Due to its affinity for the nucleus, BASIC RED 18:1 can potentially be used

as a nuclear counterstain in multicolor fluorescence microscopy experiments, provided its

emission spectrum is compatible with other fluorophores being used.[1]

Visualization of Basophilic Structures: It is suitable for the general visualization of the

nucleus and cytoplasm, allowing for the assessment of cell morphology and the identification

of condensed chromatin.[1]

Flow Cytometry: The fluorescent nature of BASIC RED 18:1 makes it applicable for use in

flow cytometry to identify and sort cell populations based on staining intensity.[1]

Considerations and Limitations
Photostability: While some data suggests a degree of photostability, azo dyes can be

susceptible to photobleaching.[1] It is advisable to use an anti-fade mounting medium and

minimize light exposure during imaging.

Specificity: As a stain that binds based on electrostatic interactions, BASIC RED 18:1 is not

specific to a particular DNA sequence or protein. It provides a general stain for negatively

charged regions.

Optimization Required: The provided protocol is a general guideline. Optimal staining

concentrations, incubation times, and fixation/permeabilization methods should be

determined empirically for each specific application and cell type.

Spectral Overlap: When used in multicolor imaging, the broad emission spectrum typical of

some organic dyes may require spectral unmixing or careful filter selection to avoid bleed-

through into other channels.

Conclusion
BASIC RED 18:1 is a cationic dye with fluorescent properties that can be leveraged for the

staining of cellular components, particularly the nucleus, in fluorescence microscopy. Its

mechanism of action is based on the electrostatic attraction to negatively charged

biomolecules. While detailed characterization of its photophysical properties in a microscopy
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context is limited in the available literature, it represents a potentially cost-effective option for

general morphological staining and as a nuclear counterstain. Researchers are encouraged to

perform thorough optimization and characterization for their specific experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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